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Compound of Interest

2-Methoxy-5-
Compound Name:
(trifluoromethyl)aniline

cat. No.: B1297676

In-Depth Technical Guide to 2-Methoxy-5-
(trifluoromethyl)aniline

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the molecular structure,
physicochemical properties, synthesis, purification, and spectroscopic characterization of 2-
Methoxy-5-(trifluoromethyl)aniline. This compound is a key intermediate in the synthesis of
various pharmaceuticals, agrochemicals, and materials.[1] The presence of both a methoxy
and a trifluoromethyl group imparts unique electronic properties and biological activities,
making it a molecule of significant interest in medicinal chemistry and drug development.[1][2]
This guide includes detailed experimental protocols for its synthesis and characterization, along
with a discussion of its potential biological relevance in the context of signaling pathways.

Molecular Structure and Properties

2-Methoxy-5-(trifluoromethyl)aniline, also known as 3-amino-4-methoxybenzotrifluoride,
possesses a benzene ring substituted with an amino group, a methoxy group, and a
trifluoromethyl group.

Table 1: Physicochemical Properties of 2-Methoxy-5-(trifluoromethyl)aniline
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Property Value Reference(s)
Molecular Formula CsHsF3sNO [3]
Molecular Weight 191.15 g/mol [3]
CAS Number 349-65-5 [3]

White to light yellow or beige-
Appearance , _ [4][5]
greyish crystalline powder

Melting Point 58-62 °C [5]

Boiling Point 230.1 £ 40.0 °C (Predicted) [5]

Soluble in organic solvents
Solubility such as ethanol, methanol, [1]

and acetone.

Store in a dark place under an
Storage inert atmosphere at room [5]

temperature.

Synthesis and Purification

Synthesis Protocol: Reduction of 4-Methoxy-3-
nitrobenzotrifluoride

A common and high-yielding method for the synthesis of 2-Methoxy-5-(trifluoromethyl)aniline
involves the catalytic hydrogenation of 4-methoxy-3-nitrobenzotrifluoride.[4][5][6]

Experimental Protocol:

e Reaction Setup: To a solution of 4-methoxy-3-nitrobenzotrifluoride in methanol, add 10%
Palladium on activated carbon (Pd/C) catalyst (10% loading by weight of the substrate).

» Hydrogenation: Stir the mixture vigorously under a hydrogen atmosphere (e.g., using a
balloon or a hydrogenation apparatus) at room temperature overnight.
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o Work-up: Upon completion of the reaction (which can be monitored by thin-layer

chromatography), filter the reaction mixture through a pad of Celite or diatomaceous earth to
remove the Pd/C catalyst.[4][5]

« |solation: Concentrate the filtrate under reduced pressure to remove the methanol. Dry the
resulting solid under vacuum to afford 2-Methoxy-5-(trifluoromethyl)aniline as an off-white
solid. This procedure typically yields the product in high purity (around 99%).[4][5]

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1277045.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB1277045_EN.htm
https://www.benchchem.com/product/b1297676?utm_src=pdf-body
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1277045.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB1277045_EN.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1297676?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Synthesis Workflow
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nitrobenzotrifluoride
in methanol
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2-Methoxy-5-(trifluoromethyl)aniline
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. nbinno.com [nbinno.com]

2. readchemistry.com [readchemistry.com]

3. 2-Methoxy-5-(trifluoromethyl)aniline | CBH8F3NO | CID 600637 - PubChem
[pubchem.ncbi.nlm.nih.gov]

4. 2-Methoxy-5-(trifluoromethyl)aniline | 349-65-5 [chemicalbook.com]

5. 2-Methoxy-5-(trifluoromethyl)aniline CAS#: 349-65-5 [m.chemicalbook.com]

6. 2-Methoxy-5-(trifluoromethyl)aniline synthesis - chemicalbook [chemicalbook.com]

To cite this document: BenchChem. [Molecular structure and weight of 2-Methoxy-5-
(trifluoromethyl)aniline]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1297676#molecular-structure-and-weight-of-2-
methoxy-5-trifluoromethyl-aniline]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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